molecular formula C7H12ClNO B8491917 tert-Butyl(ethenyl)carbamyl chloride CAS No. 28705-47-7

tert-Butyl(ethenyl)carbamyl chloride

Cat. No.: B8491917
CAS No.: 28705-47-7
M. Wt: 161.63 g/mol
InChI Key: DUXCOTKQMWMAPC-UHFFFAOYSA-N
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Description

Tert-Butyl(ethenyl)carbamyl chloride is a useful research compound. Its molecular formula is C7H12ClNO and its molecular weight is 161.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

28705-47-7

Molecular Formula

C7H12ClNO

Molecular Weight

161.63 g/mol

IUPAC Name

N-tert-butyl-N-ethenylcarbamoyl chloride

InChI

InChI=1S/C7H12ClNO/c1-5-9(6(8)10)7(2,3)4/h5H,1H2,2-4H3

InChI Key

DUXCOTKQMWMAPC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N(C=C)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

60 parts of phosgene are introduced into 224 parts of methylene chloride. 39.6 parts of ethylidene-tert.-butylamine, 51 parts of dimethylcyclohexylamine and 210 parts of methylene chloride are added to this solution in the course of one hour at from 0° to 5° C., whilst stirring. The mixture is then stirred for 30 minutes, after which the reaction solution is freed from excess phosgene. The mixture is now thoroughly mixed with 250 parts of water at 0° C., whereupon the dimethylcyclohexylamine hydrochloride passes into the aqueous phase. This aqueous phase is separated off and neutralized with sodium hydroxide solution, and the dimethylcyclohexylamine is recovered by distillation. The organic phase is distilled. 52 parts of N-vinyl-N-tert.-butylcarbamoyl chloride (80% of theory) boiling at 85° C./14 mm Hg are obtained.
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